Cas no 2225173-98-6 ([2-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid)

• Product Name: [2-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid
• CAS No: 2225173-98-6
• MF: C₁₀H₁₆BNO₂
• MW: 193.050542831421
• CID: 5143799
• Update Time: 2025-05-25

[2-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• [2-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid

• Inchi： 1S/C10H16BNO2/c1-7(2)4-10-6-9(11(13)14)5-8(3)12-10/h5-7,13-14H,4H2,1-3H3
• InChI Key： QLJVXCYBFSXSEG-UHFFFAOYSA-N
• SMILES： C([H])([H])(C1N=C(C([H])([H])[H])C=C(B(O)O)C=1)C([H])(C([H])([H])[H])C([H])([H])[H]

Additional information on [2-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid

Research Brief on [2-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid (CAS: 2225173-98-6)

The compound [2-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid (CAS: 2225173-98-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and biological relevance.

Recent studies have highlighted the role of [2-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid as a versatile building block in the synthesis of deuterated pharmaceutical intermediates. The incorporation of deuterium (d12) in the iso-butyl group enhances the metabolic stability of the compound, making it particularly valuable for pharmacokinetic studies and the development of deuterated drugs. Researchers have successfully employed this compound in Suzuki-Miyaura cross-coupling reactions, demonstrating its efficacy in forming carbon-carbon bonds under mild conditions.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists utilized [2-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid to synthesize a series of deuterated kinase inhibitors. The deuterated analogs exhibited improved metabolic stability and prolonged half-life compared to their non-deuterated counterparts, underscoring the potential of this compound in optimizing drug candidates. Furthermore, nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses confirmed the high purity and isotopic enrichment of the synthesized derivatives.

Another notable application of this compound lies in positron emission tomography (PET) imaging. Researchers have explored its use as a precursor for the synthesis of radiolabeled probes targeting specific biological pathways. The boronic acid moiety facilitates efficient radiolabeling with fluorine-18, enabling the development of novel PET tracers for oncology and neurology research. Preliminary in vivo studies have shown promising results, with high target specificity and low background noise.

Despite these advancements, challenges remain in the large-scale synthesis and purification of [2-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid. Current protocols often require specialized equipment and stringent reaction conditions, which may limit its widespread adoption. However, ongoing efforts to optimize synthetic routes and reduce production costs are expected to address these limitations in the near future.

In conclusion, [2-Methyl-6-(iso-butyl)-d12]-pyridine-4-boronic acid represents a promising tool in the arsenal of medicinal chemists and chemical biologists. Its unique properties and diverse applications make it a valuable asset for drug discovery, metabolic studies, and molecular imaging. Continued research and development in this area are likely to yield further innovations and expand the compound's utility in the pharmaceutical industry.